Cas no 18835-02-4 (Ethyl 3-acetyl-4-oxopentanoate)

Ethyl 3-acetyl-4-oxopentanoate structure
18835-02-4 structure
Product Name:Ethyl 3-acetyl-4-oxopentanoate
CAS No:18835-02-4
MF:C9H14O4
MW:186.205063343048
MDL:MFCD06384307
CID:197430
PubChem ID:87820
Update Time:2025-04-19

Ethyl 3-acetyl-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-acetyl-4-oxopentanoate
    • Pentanoic acid,3-acetyl-4-oxo-, ethyl ester
    • 3,3-diacetyl-propionic acid ethyl ester
    • 3-carbethoxymethylpentane-2,4-dione
    • 3-Ethoxycarbonylmethyl-2,4-pentanedione
    • 4-oxo-3-propionylhexanoate
    • Ethyl 3-acetyllevulinate
    • ethyl 3-acyl-4-oxopentanoate
    • ETHYL .BETA.',.BETA.-DIACETYLPROPIONATE
    • Pentanoic acid, 3-acetyl-4-oxo-, ethyl ester
    • ethyl-3-acetyl-4-oxopentanoate
    • Q27259567
    • LEVULINIC ACID, 3-ACETYL-, ETHYL ESTER
    • 18835-02-4
    • AMY22706
    • ethyl3-acetyl-4-oxo-pentanoate
    • CS-0206366
    • FT-0711183
    • 3-acetyl-4-oxo-pentanoic acid ethyl ester, AldrichCPR
    • SY021063
    • UNII-4GJG1YUM53
    • EN300-12174
    • Z85917522
    • Tox21_301225
    • CAS-18835-02-4
    • CHEMBL3560165
    • MFCD06384307
    • 4GJG1YUM53
    • NCGC00256034-01
    • AC4996
    • AKOS004115441
    • J82.803C
    • DTXCID3024863
    • VS-09858
    • Ethyl 3-acetyl-4-oxopentanoate #
    • SCHEMBL1194353
    • DTXSID5044863
    • 3-acetyl-4-oxo-pentanoic acid ethyl ester
    • 3,3-diacetyl-propionic acid-ethyl ester
    • 3-acetyl-4-oxopentanoic acid ethyl ester
    • ethyl 3-acetyl-4-oxo-pentanoate
    • ethyl 3-acetyl-4-oxo-valerate
    • 132360-73-7
    • ethyl3-acetyl-4-oxopentanoate
    • STK801486
    • ETHYL BETA',BETA-DIACETYLPROPIONATE
    • DB-032207
    • BBL030510
    • DB-220578
    • MDL： MFCD06384307
    • Inchi： 1S/C9H14O4/c1-4-13-9(12)5-8(6(2)10)7(3)11/h8H,4-5H2,1-3H3
    • InChI Key： NKGFIBABDQHCHZ-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC(C(C)=O)C(C)=O)=O

Computed Properties

  • Exact Mass: 186.08900
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 165 ºC (53 Torr)
  • Flash Point: 123.2±21.8 ºC,
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 60.44000
  • LogP: 0.73380

Ethyl 3-acetyl-4-oxopentanoate Security Information

Ethyl 3-acetyl-4-oxopentanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 3-acetyl-4-oxopentanoate Pricemore >>

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Ethyl 3-acetyl-4-oxopentanoate Production Method

Ethyl 3-acetyl-4-oxopentanoate Related Literature

  • 1. 864. The synthesis of tri- and tetra-alkylpyrroles
    A. W. Johnson,E. Markham,R. Price,K. B. Shaw J. Chem. Soc. 1958 4254
  • 2. Biosynthesis of porphyrins and related macrocycles. Part III. Rational syntheses of [β-13C]-, [γ-13C]-, and [δ-13C]-protoporphyrin-IX: assignment of the 13C nuclear magnetic resonance signals from the meso-carbon atoms of protoporphyrin-IX dimethyl ester
    Alan R. Battersby,Gordon L. Hodgson,Masataka Ihara,Edward McDonald,John Saunders J. Chem. Soc. Perkin Trans. 1 1973 2923
  • 3. Pyrroles and related compounds. Part XXXIII. Total synthesis of deuteriated derivatives of protoporphyrin-IX for nuclear magnetic resonance studies of haemoproteins
    José A. S. Cavaleiro,António M. d'A. Rocha Gonsalves,George W. Kenner,Kevin M. Smith J. Chem. Soc. Perkin Trans. 1 1974 1771
  • 4. Synthetic and biosynthetic studies of porphyrins. Part 2. Synthesis of isopempto- and isochlorocruoro-porphyrins
    David E. Games,Anthony H. Jackson,Peter J. O'Hanlon J. Chem. Soc. Perkin Trans. 1 1976 2501

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